1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-4-ethylpiperazine-2,3-dione

• IUPAC Name: 1-[3-(3-bromopyridin-2-yl)oxypyrrolidine-1-carbonyl]-4-ethylpiperazine-2,3-dione
• InChI: InChI=1S/C16H19BrN4O4/c1-2-19-8-9-21(15(23)14(19)22)16(24)20-7-5-11(10-20)25-13-12(17)4-3-6-18-13/h3-4,6,11H,2,5,7-10H2,1H3
• InChI Key: SESKWTCJJVPOTE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)N2CCC(C2)OC3=C(C=CC=N3)Br
• Molecular Formula: C16H19BrN4O4
• Molecular Weight: 411.25 g/mol

Description

1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-4-ethylpiperazine-2,3-dione is a useful research compound. Its molecular formula is C16H19BrN4O4 and its molecular weight is 411.256. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into related pyrrolidine and piperazine derivatives has led to the synthesis of various compounds with potential pharmacological activities. For instance, the preparation of heterocyclic compounds from α-oxoketene O, N-acetals demonstrates the versatility of these starting materials in synthesizing a range of heterocyclic compounds, including pyrrolidine-2, 5-diones and piperidine-2, 6-diones, which are crucial for further pharmaceutical applications (Ohta, Oe, & Furukawa, 2002).

Anticancer and Antimicrobial Applications

Compounds derived from pyrrolidine and piperazine have been studied for their anticancer and antimicrobial activities. For example, the synthesis and evaluation of pyridine and thiazolopyrimidine derivatives, using 1‐ethylpiperidone as a synthon, have shown significant anticancer activity, demonstrating the potential of these compounds in cancer research (Hammam, Sharaf, & El-Hafez, 2001). Additionally, novel 4-pyrrolidin-3-cyanopyridine derivatives have been synthesized and evaluated for their antimicrobial activity against a range of bacteria, with some compounds showing promising results (Bogdanowicz et al., 2013).

Pharmaceutical Research

In the context of pharmaceutical research, pyrrolidine and piperazine derivatives are of interest for their potential therapeutic applications. The synthesis of unsymmetrical Schiff bases derived from 3,4-diaminopyridine and their characterisation, including crystal and molecular structure analyses, contribute to the understanding of their chemical behavior and potential as pharmaceutical intermediates (Opozda, Łasocha, & Włodarczyk-Gajda, 2006).